Cas no 7596-15-8 (1-hydroxydodecane-1-sulfonic acid)

• Product Name: 1-hydroxydodecane-1-sulfonic acid
• CAS No: 7596-15-8
• MF: C₁₂H₂₆O₄S
• MW: 266.397443294525
• CID: 982189
• PubChem ID: 436962
• Update Time: 2025-04-19

1-hydroxydodecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxydodecane-1-sulfonic acid
• 1-Hydroxy-1-dodecanesulfonic acid
• AC1L92QI
• AG-H-02915
• CTK5E2249
• NSC405649
• 7596-15-8
• NSC 405649
• SCHEMBL841752
• RVKLXMNYCBBYDL-UHFFFAOYSA-N

• Inchi： 1S/C12H26O4S/c1-2-3-4-5-6-7-8-9-10-11-12(13)17(14,15)16/h12-13H,2-11H2,1H3,(H,14,15,16)
• InChI Key： RVKLXMNYCBBYDL-UHFFFAOYSA-N
• SMILES： S(C(CCCCCCCCCCC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 266.15528
• Monoisotopic Mass: 266.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6
• LogP: 4.19430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids